Cas no 950230-86-1 (N-(oxolan-2-yl)methyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(oxolan-2-yl)methyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 950230-86-1
• MF: C₁₇H₂₂N₄O₂
• MW: 314.382183551788
• CID: 5430393
• PubChem ID: 17015608
• Update Time: 2025-10-30

N-(oxolan-2-yl)methyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-5-propyl-N-((tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazole-4-carboxamide
• AKOS002336202
• F3375-1339
• 950230-86-1
• N-(oxolan-2-ylmethyl)(1-phenyl-5-propyl(1,2,3-triazol-4-yl))carboxamide
• N-[(oxolan-2-yl)methyl]-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide
• N-(oxolan-2-ylmethyl)-1-phenyl-5-propyltriazole-4-carboxamide
• 1-Phenyl-5-propyl-N-[(tetrahydro-2-furanyl)methyl]-1H-1,2,3-triazole-4-carboxamide
• N-(oxolan-2-yl)methyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H22N4O2/c1-2-7-15-16(17(22)18-12-14-10-6-11-23-14)19-20-21(15)13-8-4-3-5-9-13/h3-5,8-9,14H,2,6-7,10-12H2,1H3,(H,18,22)
• InChI Key： MCMQWZPIMNCEKA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(CCC)=C(C(NCC2CCCO2)=O)N=N1

Computed Properties

• Exact Mass: 314.17427596g/mol
• Monoisotopic Mass: 314.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.63±0.46(Predicted)

Additional information on N-(oxolan-2-yl)methyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-(oxolan-2-yl)methyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No: 950230-86-1)

N-(oxolan-2-yl)methyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 950230-86-1, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This heterocyclic molecule combines a triazole core with functional groups that make it a promising candidate for further investigation in drug discovery and therapeutic applications. The structural features of this compound, particularly its oxolan and triazole moieties, contribute to its unique chemical properties and potential biological activities.

The triazole ring is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to modulate various biological pathways. In particular, 1,2,3-triazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a phenyl group at the 1-position and a propyl group at the 5-position in N-(oxolan-2-yl)methyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide introduces additional layers of complexity and potential for interaction with biological targets.

The oxolan moiety, which is a five-membered lactone ring containing an oxygen atom, adds another dimension to the compound's chemical behavior. Lactone rings are known for their stability and flexibility, which can be advantageous in drug design. The combination of these structural elements suggests that N-(oxolan-2-yl)methyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide may exhibit unique pharmacological properties that are not fully understood at this stage.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The integration of multiple functional groups into a single molecule can lead to enhanced binding affinity and selectivity towards specific biological targets. N-(oxolan-2-yl)methyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide fits well within this trend, as it combines several pharmacologically relevant moieties into a single structure.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, while the incorporation of the oxolan moiety may require lactonization reactions. These synthetic strategies are well-established in organic chemistry but require precise control to achieve the desired product.

Evaluation of the biological activity of N-(oxolan-2-yl)methyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide is crucial for determining its potential as a therapeutic agent. Initial studies may focus on in vitro assays to assess its interaction with target proteins or enzymes. These assays can provide valuable insights into the compound's mechanism of action and help identify any off-target effects.

The compound's solubility and stability are also important factors to consider during preclinical development. Poor solubility can limit bioavailability, while instability can lead to degradation during storage or administration. Therefore, formulating N-(oxolan